Cas no 1803586-79-9 (2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride)

• Product Name: 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride
• CAS No: 1803586-79-9
• MDL: MFCD28895532
• CID: 4616483
• PubChem ID: 119032089
• Update Time: 2025-06-14

2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride

• MDL： MFCD28895532

Additional information on 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride

Comprehensive Overview of 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride (CAS No. 1803586-79-9)

2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride (CAS No. 1803586-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and dihydrochloride salt form, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may influence its bioavailability and interaction with biological targets.

The propan-2-yl substituent in 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride contributes to its lipophilicity, a critical factor in drug design. Lipophilicity affects how a compound traverses cell membranes, making it a hot topic in discussions about central nervous system (CNS) drug delivery and blood-brain barrier penetration. These aspects are frequently searched by professionals in pharmacology and medicinal chemistry, reflecting the growing demand for compounds with optimized pharmacokinetic profiles.

In recent years, the rise of artificial intelligence (AI) in drug discovery has further highlighted the importance of compounds like 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride. AI-driven platforms often analyze such molecules for their potential as scaffolds or intermediates in the synthesis of novel therapeutics. This aligns with the increasing number of searches for "AI in molecular design" and "computational chemistry tools," showcasing the intersection of technology and traditional research methodologies.

Another area of interest is the compound's potential role in neuropharmacology. The pyrrolidine moiety is a common feature in many neurologically active compounds, prompting investigations into whether 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride could modulate neurotransmitter systems. This ties into broader discussions about mental health therapeutics and neurodegenerative disease research, topics that dominate both academic literature and public health conversations.

From a synthetic chemistry perspective, the dihydrochloride salt form of this compound enhances its stability and solubility, making it more amenable to formulation studies. This is particularly relevant given the surge in searches for "salt selection in drug development" and "pharmaceutical formulation optimization." Such queries reflect the industry's focus on improving drug delivery systems and ensuring consistent therapeutic outcomes.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride. Researchers are increasingly asked to evaluate the sustainability of synthetic routes and the ecological impact of chemical byproducts. This trend is evident in the rising popularity of search terms like "green synthesis methods" and "biodegradable pharmaceuticals."

In summary, 2-1-(Propan-2-yl)pyrrolidin-3-ylethan-1-amine Dihydrochloride (CAS No. 1803586-79-9) represents a multifaceted compound with broad implications for modern science. Its structural features, combined with contemporary research trends, position it as a valuable subject for further exploration in both academic and industrial settings. Whether through AI-driven drug discovery, neuropharmacology, or sustainable chemistry, this compound continues to inspire innovative approaches to solving complex biomedical challenges.